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Compound of Interest

Compound Name: 3,5,7-Trihydroxychromone

Cat. No.: B15592162 Get Quote

Essential Safety and Handling Guide for 3,5,7-
Trihydroxychromone
This guide provides immediate, essential safety and logistical information for the handling and

disposal of 3,5,7-Trihydroxychromone. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure personal safety and

proper management of this chemical in a laboratory setting.

Personal Protective Equipment (PPE)
When handling 3,5,7-Trihydroxychromone, it is crucial to use appropriate personal protective

equipment to prevent exposure. The recommended PPE is summarized in the table below.
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Protection Type Specification Rationale

Eye & Face Protection

Safety goggles with side

shields, compliant with OSHA's

29 CFR 1910.133 or European

Standard EN166.[1][2]

Protects against dust particles

and splashes that could cause

eye irritation.[1]

Skin & Hand Protection

Chemical-resistant gloves

(tested according to EN 374).

[2][3] Wear appropriate

protective clothing to prevent

skin exposure.[1]

Prevents direct skin contact,

which may cause irritation.[1]

Preventive skin protection like

barrier creams is also

recommended.[2][3]

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter (P1 or

P2) should be used when dust

is generated or if ventilation is

inadequate.[1][3][4]

Protects against inhalation of

dust, which may cause

respiratory tract irritation.[1]

Health and Safety Information
While 3,5,7-Trihydroxychromone is not classified as a hazardous substance, it is crucial to

handle it with care as the toxicological properties have not been fully investigated.[1][2]
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Hazard Description First Aid Measures

Inhalation
May cause respiratory tract

irritation.[1]

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if symptoms persist.

[5]

Skin Contact May cause skin irritation.[1]

Remove contaminated clothing

and wash the affected area

with plenty of soap and water.

[1][6] Seek medical attention if

irritation persists.[5]

Eye Contact May cause eye irritation.[1]

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids.[5][6] Seek medical

attention if irritation persists.[5]

Ingestion
May cause irritation of the

digestive tract.[1]

Rinse mouth with water and

drink plenty of water. Do not

induce vomiting. Seek medical

attention if you feel unwell.[3]

[5]

Operational Plan: Safe Handling Procedure
Adherence to a strict operational plan is essential to minimize exposure and ensure safety.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible.[6]

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powder form to control dust.[1][2]

Inspect all PPE for integrity before use.[7]
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Handling:

Wash hands thoroughly after handling.[1]

Avoid generating dust.[1]

Do not eat, drink, or smoke in the handling area.[4][7]

Keep the container tightly closed when not in use.[1]

Storage:

Store in a dry, cool, and well-ventilated place.[2][6]

Keep away from food, drink, and animal feedingstuffs.[2][3]

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, follow these procedures to ensure safety and

environmental protection.

Spill Response:

Containment:

For spills, immediately clean up the material using appropriate protective equipment.[1]

Cover drains to prevent the substance from entering the water system.[2][3]

Clean-up:

For solid spills, mechanically sweep up the material and place it into a suitable, clean, dry,

and closed container for disposal.[1][3] Avoid generating dust.[1]

Provide ventilation.[1]

Disposal Protocol:

Waste Collection:
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Collect all waste containing 3,5,7-Trihydroxychromone, including contaminated labware,

in a designated and clearly labeled hazardous waste container.[3][8]

Container Management:

Ensure the waste container is kept closed and stored in a secure, well-ventilated area.[8]

Final Disposal:

Dispose of the waste through a licensed hazardous waste disposal contractor or your

institution's Environmental Health and Safety (EHS) office.[8]

Do not dispose of the chemical down the drain or in regular trash.[3][8]

Handle contaminated packaging in the same way as the substance itself.[3]

Experimental Workflow: Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 3,5,7-Trihydroxychromone

Preparation

Handling

Spill & Disposal
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Caption: Workflow for the safe handling and disposal of 3,5,7-Trihydroxychromone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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